5-({3-Bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]phenyl}methylidene)-1,3-dimethyl-1,3-diazinane-2,4,6-trione

• Molecular Formula: C24H25BrN2O7
• Molecular Weight: 533.4 g/mol
• IUPAC Name: 5-[[3-bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]phenyl]methylidene]-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C24H25BrN2O7/c1-5-32-20-14-15(12-16-22(28)26(2)24(30)27(3)23(16)29)13-17(25)21(20)34-11-10-33-19-9-7-6-8-18(19)31-4/h6-9,12-14H,5,10-11H2,1-4H3
• InChI Key: OOVCUENDXCUZRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)N(C2=O)C)C)Br)OCCOC3=CC=CC=C3OC

Description

5-({3-Bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]phenyl}methylidene)-1,3-dimethyl-1,3-diazinane-2,4,6-trione is a complex organic compound with a unique structure that includes bromine, ethoxy, and methoxy groups

Preparation Methods

The synthesis of 5-({3-Bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]phenyl}methylidene)-1,3-dimethyl-1,3-diazinane-2,4,6-trione involves multiple steps. The synthetic route typically starts with the preparation of the core structure, followed by the introduction of the bromine, ethoxy, and methoxy groups through various chemical reactions. Industrial production methods may involve optimizing these reactions for higher yields and purity.

Chemical Reactions Analysis

This compound can undergo several types of chemical reactions, including:

Reduction: The removal of oxygen atoms or the addition of hydrogen atoms, which can change the compound’s reactivity.

Substitution: The replacement of one functional group with another, which can modify the compound’s behavior and interactions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-({3-Bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]phenyl}methylidene)-1,3-dimethyl-1,3-diazinane-2,4,6-trione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Medicine: Investigated for its potential therapeutic properties and interactions with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The bromine, ethoxy, and methoxy groups play a crucial role in its reactivity and interactions with other molecules. These interactions can lead to various biological effects, depending on the specific context and application.

Comparison with Similar Compounds

Compared to other similar compounds, 5-({3-Bromo-5-ethoxy-4-[2-(2-methoxyphenoxy)ethoxy]phenyl}methylidene)-1,3-dimethyl-1,3-diazinane-2,4,6-trione stands out due to its unique combination of functional groups Similar compounds may include those with different halogen atoms or variations in the ethoxy and methoxy groups